Cas no 56640-52-9 (1-Benzyl-1-methyl-propylamine)
1-Benzyl-1-methyl-propylamine structure
Product Name:1-Benzyl-1-methyl-propylamine
CAS No:56640-52-9
MF:C11H17N
MW:163.259382963181
CID:945715
Update Time:2023-08-02
1-Benzyl-1-methyl-propylamine Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanamine, -alpha--ethyl--alpha--methyl-
- 1-benzyl-1-methyl-propylamine
- 1-Benzyl-1-methyl-propylamine
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- Inchi: 1S/C11H17N/c1-3-11(2,12)9-10-7-5-4-6-8-10/h4-8H,3,9,12H2,1-2H3
- InChI Key: JGGAUIVJRAUKGL-UHFFFAOYSA-N
- SMILES: NC(C)(CC)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- XLogP3: 2.4
- Topological Polar Surface Area: 26
1-Benzyl-1-methyl-propylamine Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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